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Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B2741052 Get Quote

Technical Support Center: ML 315 Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ML 315
hydrochloride. The information is presented in a question-and-answer format to directly

address common issues encountered during experiments, particularly concerning its solubility

in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: I am having trouble dissolving ML 315 hydrochloride in aqueous buffers like PBS. What is

the recommended solvent?

A1: ML 315 hydrochloride has very low solubility in aqueous solutions. The recommended

solvent for preparing stock solutions is dimethyl sulfoxide (DMSO). It is also soluble in ethanol.

Direct dissolution in aqueous buffers like PBS or water is not recommended and will likely

result in precipitation.

Q2: What are the reported solubility values for ML 315 hydrochloride in common organic

solvents?

A2: The solubility of ML 315 hydrochloride has been determined in DMSO and ethanol. This

data is summarized in the table below for easy reference.
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Q3: How should I prepare a stock solution of ML 315 hydrochloride?

A3: To prepare a stock solution, it is recommended to dissolve the ML 315 hydrochloride
powder in high-quality, anhydrous DMSO. For detailed steps, please refer to the Experimental

Protocols section. It is crucial to ensure the powder is completely dissolved before making

further dilutions.

Q4: My ML 315 hydrochloride precipitated when I added it to my cell culture medium. How

can I avoid this?

A4: Precipitation in aqueous media is a common issue due to the low aqueous solubility of ML
315 hydrochloride. To prevent this, ensure the final concentration of DMSO in your cell culture

medium is kept low, typically ≤ 0.1%, to avoid solvent toxicity and precipitation. It is also

recommended to add the DMSO stock solution to your pre-warmed (37°C) cell culture medium

while gently vortexing to ensure rapid and uniform mixing. Prepare fresh dilutions immediately

before use.

Q5: What is a typical working concentration for ML 315 hydrochloride in in-vitro cellular

assays?

A5: The optimal working concentration of ML 315 hydrochloride will depend on the specific

cell line and experimental design. ML 315 is a potent inhibitor of cdc2-like kinases (Clk) and

dual-specificity tyrosine-regulated kinases (DYRK) with IC50 values in the low nanomolar

range.[1] A common practice for cell-based assays is to start with a concentration range that is

10- to 100-fold higher than the biochemical IC50 values. A kinase panel screening has been

performed with ML 315 at a concentration of 10 µM. Therefore, a starting concentration range

of 1-10 µM is a reasonable starting point for most cellular experiments. A dose-response

experiment is always recommended to determine the optimal concentration for your specific

assay.

Q6: How should I store the ML 315 hydrochloride stock solution?

A6: Store the DMSO stock solution at -20°C or -80°C for long-term storage. To avoid repeated

freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.
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Table 1: Solubility of ML 315 Hydrochloride

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 37.42[1] 100[1]

Ethanol 18.71[1] 50[1]

Water No data available No data available

Table 2: Inhibitory Potency (IC50) of ML 315 Hydrochloride

Kinase Target IC50 (nM)[1]

Clk1 68

Clk2 231

Clk4 68

Dyrk1A 282

Dyrk1B 1156

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of ML 315 Hydrochloride in DMSO

Materials:

ML 315 hydrochloride powder (Molecular Weight: 410.68 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:
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Weigh out the desired amount of ML 315 hydrochloride powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh 4.11 mg of the compound.

Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM solution, add 1

mL of DMSO for every 4.11 mg of powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C and brief sonication can aid in dissolution if necessary.

Aliquot the stock solution into single-use sterile microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Cell Culture Medium

Materials:

10 mM stock solution of ML 315 hydrochloride in DMSO

Pre-warmed (37°C) complete cell culture medium

Procedure:

Thaw a single-use aliquot of the 10 mM ML 315 hydrochloride stock solution at room

temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your cell culture medium. For example, to prepare 10 mL of medium with a final

concentration of 10 µM, you will need 10 µL of the 10 mM stock solution.

While gently vortexing the pre-warmed cell culture medium, add the calculated volume of the

ML 315 hydrochloride stock solution dropwise. This ensures rapid mixing and helps prevent

precipitation.

Ensure the final DMSO concentration in the cell culture medium is below 0.1% to minimize

solvent-induced toxicity.
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Use the freshly prepared working solution immediately for your experiment.
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Caption: Mechanism of action of ML 315 hydrochloride.
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Caption: General workflow for in-vitro cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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